Cas no 2137555-48-5 ({3-oxa-4,12-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),4,8,10-pentaen-5-yl}methanesulfonyl chloride)

• Product Name: {3-oxa-4,12-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),4,8,10-pentaen-5-yl}methanesulfonyl chloride
• CAS No: 2137555-48-5
• MF: C₁₀H₇ClN₂O₃S
• MW: 270.692179918289
• CID: 5796291
• PubChem ID: 165749875
• Update Time: 2025-10-21

{3-oxa-4,12-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),4,8,10-pentaen-5-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {3-oxa-4,12-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),4,8,10-pentaen-5-yl}methanesulfonyl chloride
• {3-oxa-4,12-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaen-5-yl}methanesulfonyl chloride
• EN300-1117549
• 2137555-48-5

• Inchi： 1S/C10H7ClN2O3S/c11-17(14,15)5-8-7-4-6-2-1-3-12-9(6)10(7)16-13-8/h1-3H,4-5H2
• InChI Key： SMAKQTXZGIXNJS-UHFFFAOYSA-N
• SMILES： ClS(CC1C2=C(C3C(=CC=CN=3)C2)ON=1)(=O)=O

Computed Properties

• Exact Mass: 269.9865910g/mol
• Monoisotopic Mass: 269.9865910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.4Ų

Additional information on {3-oxa-4,12-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),4,8,10-pentaen-5-yl}methanesulfonyl chloride

Introduction to {3-oxa-4,12-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),4,8,10-pentaen-5-yl}methanesulfonyl chloride (CAS No. 2137555-48-5)

{3-oxa-4,12-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),4,8,10-pentaen-5-yl}methanesulfonyl chloride} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number {2137555-48-5}, represents a unique structural motif that combines a tricyclic framework with oxygen and nitrogen heteroatoms, making it a promising candidate for the development of novel therapeutic agents.

The molecular architecture of {3-oxa-4,12-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),4,8,10-pentaen-5-yl}methanesulfonyl chloride} features a complex cyclic system with multiple rings interconnected in a way that provides both rigidity and flexibility to the molecule. This structural complexity is not only intriguing from a chemical standpoint but also offers numerous possibilities for functionalization and derivatization, which are crucial for drug design and discovery.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both oxygen and nitrogen heteroatoms in the tricyclic core suggests that it may exhibit a wide range of biological activities. For instance, such structures are often explored for their pharmacological properties due to their ability to interact with biological targets in unique ways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like {3-oxa-4,12-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),4,8,10-pentaen-5-yl}methanesulfonyl chloride} with greater accuracy than ever before. These predictions are based on detailed molecular modeling studies that take into account the three-dimensional structure of the compound and its potential interactions with biological receptors and enzymes. Such studies have identified several promising lead compounds that are being further investigated in preclinical studies.

The methanesulfonyl chloride functional group in the name {3-oxa-4,12-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),4,8,10-pentaen-5-yl}methanesulfonyl chloride} is particularly noteworthy as it serves as a versatile handle for further chemical modifications. This group can be readily converted into other functional moieties such as sulfonamides or sulfonic acids through simple reaction conditions. These derivatives have been extensively studied for their potential therapeutic applications in various diseases.

In the realm of drug discovery, the ability to rapidly synthesize and modify complex molecules is essential for identifying new leads and optimizing their properties. The structural features of {3-oxa-4,12-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),4,8,10-pentaen-5-yl}methanesulfonyl chloride} make it an attractive candidate for library synthesis approaches aimed at identifying novel bioactive compounds.

One particularly exciting area of research involves the use of this compound as a scaffold for developing inhibitors of enzyme targets associated with various diseases. Enzyme inhibition is a common strategy in drug design because enzymes often play critical roles in biological pathways that are dysregulated in disease states. By designing molecules that can bind to these enzymes and modulate their activity, researchers can develop drugs that effectively treat these conditions.

The synthesis of {3-oxa-4,12-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),4,8,10-pentaen-5-yl}methanesulfonyl chloride} has been achieved through multiple synthetic routes that highlight its structural complexity and synthetic accessibility. These routes often involve multi-step organic transformations that require careful optimization to ensure high yields and purity of the final product.

The growing interest in heterocyclic compounds like {3-oxa-4,12-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),4,8,10-pentaen-5-ylylmethanesulfonyl chloride} has led to numerous publications exploring their potential applications in medicinal chemistry and materials science